Cas no 69164-35-8 (1-amino-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-amino-4-methylcyclohexane-1-carboxylic acid
• CAS No: 69164-35-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD02662633
• CID: 2799211
• PubChem ID: 22283648
• Update Time: 2025-05-24

1-amino-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-methylcyclohexane-1-carboxylic acid
• CS-0248242
• SCHEMBL14372097
• Z317024836
• AKOS000189002
• BS-12381
• SCHEMBL2906281
• 32958-45-5
• 1-Amino-4-methylcyclohexanecarboxylicAcid
• 69164-35-8
• AC8412
• EN300-300533
• SCHEMBL8179890
• UCA16435
• 32958-46-6
• SY263049
• EN300-39472
• 1-AMINO-4-METHYLCYCLOHEXANECARBOXYLIC ACID
• 834-989-2
• AB12005
• MFCD02662633
• (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylic acid

• MDL： MFCD02662633
• Inchi： 1S/C8H15NO2/c1-6-2-4-8(9,5-3-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： YUYUWXWDMRXHHN-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-4-methylcyclohexane-1-carboxylic acid

1-Amino-4-Methylcyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-Amino-4-methylcyclohexane-1-carboxylic acid, also known by its CAS number 69164-35-8, is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique chemical properties and potential for innovative uses. Recent advancements in synthetic chemistry and materials engineering have further highlighted its importance in modern research.

The molecular structure of 1-amino-4-methylcyclohexane-1-carboxylic acid consists of a cyclohexane ring with an amino group and a carboxylic acid group attached at the 1-position, along with a methyl group at the 4-position. This configuration imparts the compound with both acidic and basic functional groups, making it highly reactive and suitable for various chemical transformations. The presence of the cyclohexane ring also contributes to its stability and versatility in different chemical environments.

Recent studies have explored the potential of 1-amino-4-methylcyclohexane-1-carboxylic acid in drug delivery systems. Researchers have found that its unique structure allows for the creation of biocompatible polymers and nanoparticles, which can be used to encapsulate and deliver therapeutic agents with high efficiency. These findings have opened new avenues for targeted drug delivery, reducing side effects and improving treatment outcomes.

In the field of materials science, 69164-35-8 has been utilized as a building block for synthesizing advanced materials such as self-healing polymers and stimuli-responsive hydrogels. Its ability to form strong hydrogen bonds with other molecules makes it an ideal candidate for creating materials that can adapt to environmental changes, such as temperature or pH levels. These materials have potential applications in sensors, soft robotics, and biomedical devices.

The synthesis of 1-amino-4-methylcyclohexane-1-carboxylic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and sustainable production processes. For instance, the use of transition metal catalysts has significantly improved the reaction yield while reducing waste and energy consumption.

Beyond its chemical applications, this compound has shown promise in biotechnology. It has been used as a precursor for bioactive molecules, including antibiotics and anticancer agents. Researchers have demonstrated that modifying the structure of 69164-35-8 can lead to compounds with enhanced biological activity, making it a valuable tool in drug discovery.

In conclusion, 1-amino-4-methylcyclohexane-1-carboxylic acid (CAS No: 69164-35-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern research and development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.